Cas no 1306605-22-0 (Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride)

• Product Name: Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride
• CAS No: 1306605-22-0
• MF: C₅H₁₁Cl₂N₃
• MW: 184.066938638687
• CID: 4673804
• Update Time: 2025-10-28

Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride
• NE58976
• Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride

• Inchi： 1S/C5H9N3.2ClH/c1-6-2-5-3-7-8-4-5;;/h3-4,6H,2H2,1H3,(H,7,8);2*1H
• InChI Key： UUTGTUOJRWYRFB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)CC1C=NNC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 64.7
• Topological Polar Surface Area: 40.7

Experimental Properties

• Melting Point: 195-197 °CEnamineEN300-76498

Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride

Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride (CAS No. 1306605-22-0): A Comprehensive Overview in Modern Chemical Biology

Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride, identified by its unique chemical identifier CAS No. 1306605-22-0, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its molecular formula and structural intricacies, has garnered attention due to its potential applications in drug discovery and therapeutic development. The< strong>pyrazole moiety embedded within its structure is a key pharmacophore that contributes to its biological activity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The< strong>Methyl(1H-pyrazol-4-ylmethyl)amine moiety itself is a derivative of pyrazole, a heterocyclic compound known for its wide range of biological activities. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the methylamine group and subsequent hydrochloride salt formation enhances the solubility and bioavailability of the compound, making it more suitable for in vitro and in vivo studies.

In recent years, there has been a surge in research focusing on the development of novel compounds targeting various diseases. The< strong>pyrazole-based compounds have emerged as promising candidates due to their ability to interact with multiple biological targets. Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride is no exception and has been explored in several preclinical studies for its potential therapeutic effects.

One of the most compelling aspects of Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride is its interaction with enzymes and receptors involved in critical biological pathways. Studies have demonstrated that this compound can modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. The< strong>pyrazole ring serves as a hinge-binding motif, allowing the compound to dock into the active sites of these enzymes with high specificity.

The< strong>dihydrochloride salt form of Methyl(1H-pyrazol-4-ylmethyl)amine enhances its pharmacokinetic properties, ensuring better absorption and distribution within the body. This form also improves the compound's stability during storage and transportation, making it more practical for industrial applications. The hydrochloride salt is particularly advantageous in formulations where solubility is a critical factor, such as oral or injectable medications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride with biological targets more accurately. Molecular docking studies have shown that this compound can bind to various protein targets with high affinity, suggesting its potential as a lead compound for drug development. These computational studies are complemented by experimental validations, which have confirmed the biological activity of the compound in vitro.

In addition to its enzymatic interactions, Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride has also been investigated for its effects on cellular signaling pathways. Research indicates that this compound can modulate the activity of pathways such as MAPK and PI3K/Akt, which are crucial for cell proliferation, differentiation, and survival. By targeting these pathways, the compound holds promise for treating conditions characterized by dysregulated cellular signaling.

The< strong>Molecular Biology community has been particularly interested in exploring the potential applications of Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride in gene expression regulation. Studies have suggested that this compound can influence the expression of genes involved in inflammation and apoptosis. By modulating gene expression at the transcriptional level, the compound may offer a novel approach to treating chronic inflammatory diseases and cancer.

The< strong-pharmacological profile of Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride is further enhanced by its ability to cross cell membranes due to its lipophilic nature. This property allows the compound to reach intracellular targets effectively, making it a versatile tool for studying cellular processes. Additionally, its stability under various physiological conditions ensures that it remains active within biological systems over extended periods.

As research continues to evolve, new applications for Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride are likely to emerge. The combination of computational modeling with experimental validation provides a robust framework for understanding its mechanisms of action and optimizing its therapeutic potential. Future studies may explore its use in combination therapies alongside other drugs to enhance efficacy and reduce side effects.

In conclusion, Methyl(1H-pyrazol-4-ylmethyl)amine dihydrochloride (CAS No. 1306605-22-0) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, combined with its ability to interact with multiple biological targets, make it a valuable candidate for drug development. As research progresses, this compound is expected to contribute to advancements in treating various diseases through innovative therapeutic strategies.